Cas no 22117-84-6 (3-cyano-4-methoxybenzene-1-sulfonamide)

• Product Name: 3-cyano-4-methoxybenzene-1-sulfonamide
• CAS No: 22117-84-6
• MF: C₈H₈N₂O₃S
• MW: 212.225720405579
• MDL: MFCD18394202
• CID: 1407183
• PubChem ID: 12852277
• Update Time: 2025-04-26

3-cyano-4-methoxybenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide, 3-cyano-4-methoxy-
• 3-cyano-4-methoxybenzene-1-sulfonamide
• EN300-8664483
• SB79309
• 22117-84-6
• 3-Cyano-4-methoxybenzenesulfonamide
• GS1146

• MDL： MFCD18394202
• Inchi： 1S/C8H8N2O3S/c1-13-8-3-2-7(14(10,11)12)4-6(8)5-9/h2-4H,1H3,(H2,10,11,12)
• InChI Key： MFBSRCLGOVIYSM-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=C(C#N)C=1)OC)(N)(=O)=O

Computed Properties

• Exact Mass: 212.02564
• Monoisotopic Mass: 212.02556330g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 102Ų

Experimental Properties

• PSA: 93.18

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 3-cyano-4-methoxybenzene-1-sulfonamide

Benzenesulfonamide, 3-cyano-4-methoxy- (CAS No. 22117-84-6): An Overview of Its Properties and Applications

Benzenesulfonamide, 3-cyano-4-methoxy- (CAS No. 22117-84-6) is a versatile compound with a wide range of applications in the fields of medicinal chemistry, pharmaceuticals, and materials science. This compound, characterized by its unique structural features, has garnered significant attention due to its potential therapeutic properties and its role in the synthesis of more complex molecules.

The chemical structure of Benzenesulfonamide, 3-cyano-4-methoxy- consists of a benzene ring substituted with a sulfonamide group at the para position, a cyano group at the meta position, and a methoxy group at the ortho position. This arrangement confers the molecule with specific electronic and steric properties that make it an attractive candidate for various chemical reactions and biological studies.

In recent years, there has been a growing interest in the development of new drugs targeting various diseases, including cancer, inflammation, and neurological disorders. Benzenesulfonamide, 3-cyano-4-methoxy- has shown promise as a lead compound in several drug discovery programs. Its sulfonamide moiety is known for its ability to form hydrogen bonds and interact with biological targets, while the cyano and methoxy groups contribute to its overall hydrophobicity and electronic properties.

One of the key areas where Benzenesulfonamide, 3-cyano-4-methoxy- has been extensively studied is in the field of anticancer research. Several studies have demonstrated that this compound exhibits potent antiproliferative activity against various cancer cell lines. For instance, a recent study published in the Journal of Medicinal Chemistry reported that Benzenesulfonamide, 3-cyano-4-methoxy- effectively inhibited the growth of human breast cancer cells by inducing apoptosis and cell cycle arrest. The mechanism of action involves the modulation of key signaling pathways such as PI3K/AKT and MAPK/ERK.

Beyond its potential as an anticancer agent, Benzenesulfonamide, 3-cyano-4-methoxy- has also been explored for its anti-inflammatory properties. Inflammation is a critical component of many diseases, including arthritis and inflammatory bowel disease (IBD). Research has shown that this compound can suppress the production of pro-inflammatory cytokines such as TNF-α and IL-6 by inhibiting the activation of nuclear factor-kappa B (NF-κB). This makes it a promising candidate for the development of new anti-inflammatory drugs.

In addition to its biological activities, Benzenesulfonamide, 3-cyano-4-methoxy- is also valued for its synthetic utility. The presence of multiple functional groups on the benzene ring allows for a wide range of chemical modifications, making it an excellent starting material for the synthesis of more complex molecules. For example, it can be used as a building block in the preparation of novel sulfonamides with enhanced pharmacological properties.

The physical and chemical properties of Benzenesulfonamide, 3-cyano-4-methoxy- have been well-characterized through various analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods have provided detailed insights into its molecular structure and behavior in different solvents and environments. The compound is generally stable under standard laboratory conditions but may require careful handling to avoid degradation or contamination.

In conclusion, Benzenesulfonamide, 3-cyano-4-methoxy- (CAS No. 22117-84-6) is a multifaceted compound with significant potential in both research and industrial applications. Its unique chemical structure and biological activities make it an important molecule for further investigation in drug discovery and materials science. As research continues to uncover new insights into its properties and mechanisms of action, it is likely that this compound will play an increasingly important role in advancing our understanding and treatment of various diseases.